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Compound of Interest

Compound Name: Tetrakis(dimethoxyboryl)methane

Cat. No.: B091650

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for
reactions involving tetrakis(dimethoxyboryl)methane, a versatile tetrafunctional reagent. The
content includes detailed protocols for its synthesis and its application in palladium-catalyzed
cross-coupling reactions, specifically the Suzuki-Miyaura coupling.

Synthesis of Tetrakis(dimethoxyboryl)methane

The synthesis of tetrakis(dimethoxyboryl)methane, C[B(OMe):]4, is based on the procedure
originally reported by Castle and Matteson.[1] The protocol involves the reaction of a suitable
carbon source with a boron-containing reagent. While the full detailed protocol from the original
publication is not readily available, a representative procedure is outlined below based on
established organoboron chemistry principles.

Experimental Protocol: Synthesis of Tetrakis(dimethoxyboryl)methane

This protocol describes a potential synthetic route. Researchers should consult the original
literature for precise details and safety precautions.

Materials:
e Carbon tetrachloride (CCla)

e Magnesium turnings
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Trimethyl borate [B(OMe)s]

Anhydrous tetrahydrofuran (THF)
Anhydrous diethyl ether

Hydrochloric acid (HCI), aqueous solution

Sodium sulfate (Na2S0Oa), anhydrous

Procedure:

Grignard Reagent Formation (Precursor): In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium
turnings are suspended in anhydrous THF under an inert atmosphere. A solution of carbon
tetrachloride in anhydrous THF is added dropwise to initiate the formation of the Grignard
reagent. The reaction is highly exothermic and requires careful control of the addition rate.

Reaction with Trimethyl Borate: After the formation of the Grignard reagent is complete, the
reaction mixture is cooled in an ice bath. Trimethyl borate, dissolved in anhydrous diethyl
ether, is added dropwise from the dropping funnel. The reaction is stirred for several hours at
low temperature and then allowed to warm to room temperature overnight.

Hydrolysis and Workup: The reaction mixture is cooled again in an ice bath, and a cold
agueous solution of hydrochloric acid is slowly added to hydrolyze the borate esters and
guench any unreacted Grignard reagent.

Extraction: The organic layer is separated, and the aqueous layer is extracted multiple times
with diethyl ether. The combined organic extracts are washed with brine.

Drying and Solvent Removal: The organic phase is dried over anhydrous sodium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by sublimation or crystallization to yield
tetrakis(dimethoxyboryl)methane as a crystalline solid.[1]

Quantitative Data:
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Parameter Value Reference

Melting Point 349-351 K [1]

1.5876 (16) A and 1.5905 (16)

C—B Bond Lengths A

Application in Four-Fold Suzuki-Miyaura Cross-
Coupling Reactions

Tetrakis(dimethoxyboryl)methane is a valuable building block for the synthesis of tetra-
substituted methane derivatives through palladium-catalyzed cross-coupling reactions. The four
dimethoxyboryl groups can react sequentially or simultaneously with four equivalents of an aryl
or vinyl halide to form four new carbon-carbon bonds. This allows for the construction of
complex, three-dimensional molecular architectures.

Experimental Protocol: Four-Fold Suzuki-Miyaura Coupling

This generalized protocol is based on established methods for Suzuki-Miyaura reactions and
should be optimized for specific substrates.

Materials:

o Tetrakis(dimethoxyboryl)methane

o Aryl bromide or iodide (4.4 equivalents)

o Palladium catalyst (e.g., Pd(PPhs)4, PdClz(dppf))

e Base (e.g., K2COs, Cs2CO0s3, K3POa4)

e Solvent (e.g., 1,4-dioxane, toluene, DMF/water mixture)
o Degassing equipment (e.g., nitrogen or argon line)

Procedure:
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» Reaction Setup: To a Schlenk flask is added tetrakis(dimethoxyboryl)methane (1.0 eq.),
the aryl halide (4.4 eq.), the palladium catalyst (e.g., 5 mol%), and the base (e.g., 8.0 eq.).

e Degassing: The flask is evacuated and backfilled with an inert gas (nitrogen or argon) three
times to remove oxygen.

» Solvent Addition: Degassed solvent is added via syringe.

¢ Reaction: The reaction mixture is heated to the desired temperature (typically 80-110 °C)
and stirred for the required time (typically 12-48 hours), monitoring the progress by a suitable
technique (e.g., TLC, GC-MS, or LC-MS).

o Workup: After completion, the reaction mixture is cooled to room temperature. Water is
added, and the product is extracted with an organic solvent (e.g., ethyl acetate,
dichloromethane).

« Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure. The crude product is
then purified by column chromatography on silica gel to afford the desired tetra-substituted
methane derivative.

Quantitative Data for a Representative Four-Fold Suzuki-Miyaura Reaction:

Reagent/Parameter Molar Equivalents/Value
Tetrakis(4-bromophenyl)methane 1.0

Arylboronic Acid 4.4

Pd(PPhs)a 0.05

Na2CO0s (2M ag. solution) 8.0

Toluene/Ethanol (3:1)

Temperature 80 °C
Reaction Time 24 h
Yield Variable
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Note: This table is a generalized representation. Actual yields will vary depending on the
specific substrates and reaction conditions.

Logical Workflow for a Four-Fold Suzuki-Miyaura
Coupling

The following diagram illustrates the logical steps involved in performing a four-fold Suzuki-
Miyaura coupling reaction with tetrakis(dimethoxyboryl)methane.
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Caption: Workflow for the four-fold Suzuki-Miyaura cross-coupling reaction.

Signaling Pathway of the Suzuki-Miyaura Catalytic
Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a
palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive
elimination.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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